An In-depth Technical Guide on the Sesquiterpenoid 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one
An In-depth Technical Guide on the Sesquiterpenoid 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one
Disclaimer: This document provides a comprehensive overview of the current, albeit limited, publicly available scientific information regarding the natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Extensive literature searches did not yield the primary scientific publication detailing its initial isolation and characterization. Therefore, specific quantitative data from a natural source and detailed, validated experimental protocols for its extraction and purification are not available. The experimental methodologies and data presented herein are representative examples based on established phytochemical techniques for the isolation of sesquiterpenoids from plant sources and should be considered illustrative.
Introduction
10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of C15 isoprenoid natural products known for their vast structural diversity and wide range of biological activities. Its chemical structure suggests a complex acyclic farnesane-type skeleton.
Natural Source
The sole reported natural source for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is the plant family Solanaceae [1]. However, the specific genus and species within this large and chemically diverse family that produces this compound have not been specified in the available literature. The Solanaceae family, which includes plants such as tobacco (Nicotiana tabacum) and various Solanum species, is a well-documented source of a wide array of sesquiterpenoids.
Due to the absence of the primary isolation report, quantitative data on the abundance of this compound in its natural source is not available. For illustrative purposes, a hypothetical data table is provided below to represent the type of information that would be collected during a phytochemical investigation.
Data Presentation
Table 1: Hypothetical Quantitative Yields from a Generic Solanaceae Species
| Extraction/Fractionation Step | Starting Material (Dry Weight, kg) | Yield (g) | Yield (%) | Purity of Target Compound (%) |
| Crude Methanol (B129727) Extract | 5.0 | 250 | 5.0 | < 0.1 |
| n-Hexane Fraction | 250 | 75 | 30.0 (of crude) | ~0.2 |
| Dichloromethane (B109758) Fraction | 250 | 50 | 20.0 (of crude) | ~0.5 |
| Ethyl Acetate (B1210297) Fraction | 250 | 40 | 16.0 (of crude) | ~0.3 |
| Silica (B1680970) Gel Column (Fraction A) | 50 | 5.0 | 10.0 (of fraction) | ~5 |
| Preparative HPLC (Peak 1) | 0.1 | 0.015 | 15.0 (of sub-fraction) | > 95 |
Note: This data is illustrative and does not represent actual experimental results.
Experimental Protocols
The following sections detail generalized but comprehensive experimental protocols that would typically be employed for the isolation and characterization of a sesquiterpenoid like 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one from a plant matrix.
General Experimental Workflow
The overall process for isolating a target natural product from a plant source involves extraction, solvent partitioning, chromatographic separation, and finally, structure elucidation.
Detailed Methodologies
Protocol 1: Extraction
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Plant Material Preparation: Air-dry the leaves of the selected Solanaceae species at room temperature for 7-10 days until brittle. Grind the dried leaves into a fine powder using a mechanical grinder.
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Maceration: Soak the powdered plant material (e.g., 5 kg) in methanol (e.g., 20 L) in a large glass container at room temperature for 72 hours with occasional agitation.
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Filtration and Concentration: Filter the mixture through cheesecloth and then Whatman No. 1 filter paper. Repeat the extraction process on the plant residue two more times. Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield the crude methanol extract.
Protocol 2: Solvent Partitioning
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Suspension: Suspend the crude methanol extract (e.g., 250 g) in a 1:1 mixture of methanol and water (e.g., 1 L).
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Liquid-Liquid Extraction: Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity.
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Extract four times with n-hexane (4 x 1 L). Combine the n-hexane layers and evaporate the solvent to yield the n-hexane fraction.
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Subsequently, extract the aqueous methanol layer four times with dichloromethane (DCM) (4 x 1 L). Combine the DCM layers and evaporate to yield the DCM fraction.
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Finally, extract the remaining aqueous layer four times with ethyl acetate (EtOAc) (4 x 1 L). Combine the EtOAc layers and evaporate to yield the ethyl acetate fraction.
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Fraction Storage: Store the dried fractions at 4°C until further processing. Based on the polarity of the target compound, the DCM fraction would be a likely candidate for further purification.
Protocol 3: Chromatographic Purification
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Silica Gel Column Chromatography:
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Pack a glass column with silica gel 60 (e.g., 500 g) in n-hexane.
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Adsorb the DCM fraction (e.g., 50 g) onto a small amount of silica gel and load it onto the top of the column.
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Elute the column with a stepwise gradient of n-hexane and ethyl acetate (e.g., 100:0, 98:2, 95:5, 90:10, 80:20, 50:50, 0:100 v/v), followed by a final wash with methanol.
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Collect fractions of a fixed volume (e.g., 250 mL) and monitor by thin-layer chromatography (TLC). Combine fractions with similar TLC profiles.
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Preparative High-Performance Liquid Chromatography (HPLC):
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Further purify the most promising sub-fraction from the silica gel column (e.g., 100 mg) by preparative HPLC.
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Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).
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Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water.
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Detection: UV detector at a wavelength determined by a preliminary UV scan of the sub-fraction (e.g., 210 nm and 254 nm).
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Collect peaks corresponding to the target compound and evaporate the solvent to yield the pure isolate.
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Protocol 4: Structure Elucidation
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Mass Spectrometry (MS): Determine the molecular weight and elemental composition using high-resolution mass spectrometry (HR-ESI-MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Record 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD) to determine the carbon skeleton and the connectivity of protons and carbons.
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Infrared (IR) Spectroscopy: Identify functional groups (e.g., hydroxyl, carbonyl) using IR spectroscopy.
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Ultraviolet-Visible (UV-Vis) Spectroscopy: Identify any chromophores in the molecule.
Biological Activity and Signaling Pathways
Currently, there is no publicly available scientific literature detailing the biological activities of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Consequently, no signaling pathways associated with this compound have been described.
Conclusion and Future Directions
10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a structurally interesting sesquiterpenoid reported to be of natural origin from the Solanaceae family. However, a significant lack of primary scientific literature prevents a thorough understanding of its natural abundance, biological properties, and potential for drug development. Future research should focus on the re-isolation of this compound from its natural source to fully characterize its stereochemistry and to perform comprehensive biological screenings. Such studies are essential to uncover any potential therapeutic applications and to understand its role in the producing organism.
